Cas no 782427-32-1 (2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)-)

• Product Name: 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)-
• CAS No: 782427-32-1
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD09997740
• CID: 553998
• PubChem ID: 45090340
• Update Time: 2025-06-10

2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)-
• 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (S)- (9CI)
• (S)-6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine
• AKOS006304971
• (2S)-6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-AMINE
• (S)-6-Fluoro-1,2,3,4-tetrahydronaphthalen-2-amine
• 782427-32-1
• MFCD09997740
• CS-0341970
• SCHEMBL6950353
• 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-,(S)-(9CI)

• MDL： MFCD09997740
• Inchi： 1S/C10H12FN/c11-9-3-1-8-6-10(12)4-2-7(8)5-9/h1,3,5,10H,2,4,6,12H2/t10-/m0/s1
• InChI Key： DFJWRBBRNOCYRE-JTQLQIEISA-N
• SMILES： FC1C=CC2=C(C=1)CC[C@@H](C2)N

Computed Properties

• Exact Mass: 165.095
• Monoisotopic Mass: 165.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)-

Introduction to 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)- and Its Significance in Modern Chemical Research

2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)-, identified by its CAS number 782427-32-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its naphthalene core with substituent groups including a fluorine atom and a tetrahydro structure, has garnered attention for its potential applications in drug discovery and molecular research. The stereochemistry at the 2-position, specifically the (S) configuration, adds an additional layer of complexity and interest to this compound.

The structural uniqueness of 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)- lies in its combination of aromatic and saturated hydrocarbon moieties. The presence of a fluorine atom at the 6-position of the naphthalene ring influences its electronic properties and reactivity, making it a valuable scaffold for designing novel bioactive molecules. This compound’s tetrahydro structure contributes to its stability and bioavailability, which are critical factors in pharmaceutical development.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. Studies have shown that the introduction of fluorine atoms into aromatic rings can modulate the pharmacokinetic properties of molecules significantly. For instance, fluorine substitution at specific positions can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation. This makes compounds like 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)- particularly attractive for developing drugs with prolonged half-lives and improved therapeutic efficacy.

Research in medicinal chemistry has demonstrated that 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)- serves as an excellent starting point for synthesizing more complex derivatives with tailored biological activities. The fluorine atom at the 6-position can be further functionalized to introduce additional pharmacophores or to fine-tune the molecule’s interactions with biological targets. This flexibility has led to several innovative approaches in drug design.

One notable area where this compound has shown promise is in the development of anticancer agents. The unique structural features of 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)- make it a potential candidate for inhibiting key enzymes involved in cancer cell proliferation. Recent studies have highlighted its ability to interact with specific protein targets that are overexpressed in various types of cancer. The stereochemical purity at the 2-position enhances its specificity and reduces off-target effects.

The role of stereochemistry in pharmaceuticals cannot be overstated. The (S) configuration at the 2-position of 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)- contributes to its unique biological profile by influencing how it binds to biological targets. This specificity is crucial for achieving therapeutic effects while minimizing side effects. Advances in chiral synthesis have made it possible to produce enantiomerically pure forms of such compounds efficiently.

Another exciting application of 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)- is in the field of neurology. Preliminary research suggests that this compound may have potential as a precursor for developing treatments for neurological disorders such as Alzheimer’s disease and Parkinson’s disease. The fluorine atom’s influence on electron distribution can enhance binding interactions with neurotransmitter receptors or enzymes implicated in these conditions.

The synthesis of 2-Naphthalenamine,6-fluoro-1,2,3,4-tetrahydro-, (2S)- involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Modern synthetic methodologies have enabled chemists to achieve high yields and enantiomeric purity during production. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis play a crucial role in constructing this molecule with high fidelity.

The versatility of CAS no 782427-32-1 makes it a valuable tool for researchers exploring new chemical spaces. Its ability to serve as a scaffold for further derivatization allows for the exploration of diverse biological activities across multiple therapeutic areas. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly remain at the forefront of pharmaceutical innovation.

In conclusion, 2-Naphthalenamine,6-fluoro-1, (S) is a remarkable molecule with significant potential in modern chemical research. Its unique structural features，combined with its stereochemical purity，make it an invaluable asset for drug discovery efforts aimed at addressing some of the most challenging diseases today。As research progresses，we can expect further insights into its applications and new ways it will shape future therapeutic strategies.